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Compound of Interest

Compound Name: UCD38B HCl

Cat. No.: B611543 Get Quote

This document provides a comprehensive technical overview of UCD38B Hydrochloride (HCl),

a specialized small molecule inhibitor. It is intended for researchers, scientists, and

professionals in the field of drug development who require a deep understanding of this

compound's properties, mechanism, and practical application in a laboratory setting.

Introduction: The Scientific Context of UCD38B HCl
UCD38B HCl is a cell-permeable small molecule that has been identified as an intracellular

inhibitor of urokinase-type plasminogen activator (uPA).[1] Its primary significance in biomedical

research lies in its ability to induce programmed necrosis in both proliferative and non-

proliferative high-grade glioma cells.[1] This unique mode of action distinguishes it from

conventional apoptotic inducers and presents a novel therapeutic avenue for aggressive

cancers that are often resistant to standard treatments. Understanding the technical nuances of

UCD38B HCl is paramount for its effective utilization in preclinical research and development.

Physicochemical Properties
A thorough grasp of a compound's physical and chemical characteristics is fundamental to

experimental design, ensuring accuracy in solution preparation, and interpreting results.

Molecular Formula and Weight
The chemical formula and molecular weight are critical for preparing solutions of precise

concentrations. UCD38B is supplied as a hydrochloride salt to enhance its solubility and
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stability.

Molecular Formula: C₁₅H₁₇Cl₂N₇O₃[1]

Molecular Weight: 414.25 g/mol [1]

This molecular weight is inclusive of the hydrochloride (HCl) moiety. The contribution of the HCl

is approximately 36.46 g/mol , a value derived from the atomic weights of hydrogen (≈1.01

g/mol ) and chlorine (≈35.45 g/mol ).[2] For exacting stoichiometric calculations, it is crucial to

use the full molecular weight of the salt form.

Chemical Structure
The chemical structure of UCD38B dictates its biological activity, defining how it interacts with

its molecular target. The molecule is characterized by a substituted pyrimidine core.

Systematic (IUPAC) Name: A formal IUPAC name is not readily available in public databases.

SMILES String: Cl.NC(=N)NC(=O)c1nc(Cl)c(NCC(=O)OCc2ccccc2)nc1N[1]

This string provides a linear representation of the 2D chemical structure, which is essential for

computational modeling and database searches. The structure features a benzyl ester, a

chloro-substituted diaminopyrimidine ring, and a guanidinocarbonyl group, all of which

contribute to its binding affinity and inhibitory function.

Mechanism of Action: Targeting Urokinase-Type
Plasminogen Activator (uPA)
UCD38B HCl functions as an intracellular inhibitor of the urokinase-type plasminogen activator

(uPA). uPA is a serine protease that plays a critical role in cancer progression by mediating

extracellular matrix degradation, which is essential for tumor invasion and metastasis. By

inhibiting uPA, UCD38B disrupts this cascade. The downstream effect of this inhibition in high-

grade glioma cells is the induction of programmed necrosis, a regulated form of cell death

distinct from apoptosis.
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Caption: UCD38B HCl inhibits intracellular uPA, leading to programmed necrosis in glioma

cells and preventing tumor invasion.

Quantitative Data Summary
The efficacy of an inhibitor is quantified by metrics such as the half-maximal inhibitory

concentration (IC₅₀). While specific IC₅₀ values for UCD38B HCl against uPA are not

consistently reported across public domains, its biological activity is well-established.

Researchers should determine the IC₅₀ empirically in their specific assay system.
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Parameter Value Cell Line/System

Molecular Weight 414.25 g/mol [1] N/A

Target uPA[1] N/A

Reported Effect
Induces programmed

necrosis[1]
High-Grade Glioma Cells

Experimental Protocols
Adherence to rigorous and validated protocols is essential for reproducible results. The

following sections provide field-proven methodologies for working with UCD38B HCl.

Preparation of a 10 mM Stock Solution
Causality: A concentrated stock solution is prepared to minimize the volume of solvent (typically

DMSO) added to cell culture media, as high concentrations of DMSO can be cytotoxic. A 10

mM stock is a standard concentration for convenient downstream dilution.

Materials:

UCD38B HCl powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:

Calculate Mass: Determine the mass of UCD38B HCl needed. For 1 mL of a 10 mM

solution:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)
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Mass = 0.010 mol/L × 0.001 L × 414.25 g/mol × 1000 mg/g = 4.14 mg

Weighing: Accurately weigh 4.14 mg of UCD38B HCl powder and place it into a sterile

microcentrifuge tube.

Solubilization: Add 1 mL of anhydrous DMSO to the tube.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if

necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles, which can degrade the compound. Store at -20°C or -80°C for long-term

stability.

General Workflow for a Cell-Based Assay
This diagram outlines a typical workflow for evaluating the effect of UCD38B HCl on a cancer

cell line.
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Caption: Standard workflow for assessing the cytotoxic/necrotic effects of UCD38B HCl on

cultured cells.

Conclusion and Future Directions
UCD38B HCl is a valuable research tool for investigating non-apoptotic cell death pathways

and the role of uPA in cancer biology, particularly in aggressive brain tumors. Its unique
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mechanism of inducing programmed necrosis offers a promising strategy to overcome

resistance to apoptosis-based therapies. Future research should focus on elucidating the

precise molecular signaling cascade downstream of uPA inhibition that leads to this form of cell

death, as well as exploring its efficacy in in vivo models and potential for combination therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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